Cas no 15032-43-6 (Ethyl (4-chlorophenyl)cyanoacetate)

• Product Name: Ethyl (4-chlorophenyl)cyanoacetate
• CAS No: 15032-43-6
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 2085087
• PubChem ID: 10537074
• Update Time: 2025-08-05

Ethyl (4-chlorophenyl)cyanoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl (4-chlorophenyl)cyanoacetate
• ethyl α-(4-chlorophenyl)-α-cyanoacetate
• Ethyl 4-chloro-I+/--cyanobenzeneacetate
• SCHEMBL5081149
• ethyl (4-chlorophenyl)(cyano)acetate
• NZMYLLIHPJDUNT-UHFFFAOYSA-N
• ethyl 2-(4-chlorophenyl)-2-cyanoacetate
• AKOS009157782
• DTXSID801289823
• F97328
• 15032-43-6
• (4-Chlorophenyl)cyanoacetic acid ethyl ester
• CS-0337126
• (4-Chloro-phenyl)-cyano-acetic acid ethyl ester
• MFCD03412573
• Ethyl(4-chlorophenyl)cyanoacetate
• starbld0018858
• Ethyl 4-chloro-alpha-cyanobenzeneacetate

• Inchi： 1S/C11H10ClNO2/c1-2-15-11(14)10(7-13)8-3-5-9(12)6-4-8/h3-6,10H,2H2,1H3
• InChI Key： NZMYLLIHPJDUNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#N)C(=O)OCC

Computed Properties

• Exact Mass: 223.0400063g/mol
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Ethyl (4-chlorophenyl)cyanoacetate

Ethyl (4-chlorophenyl)cyanoacetate: A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl (4-chlorophenyl)cyanocacetate, with the CAS number 15032-43-6, is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis. This compound, characterized by its ethyl ester and 4-chlorophenyl substituents, has garnered significant attention due to its role in the development of various therapeutic agents. Its molecular structure, featuring a cyanoacetic acid derivative, makes it a crucial building block for synthesizing complex molecules with diverse biological activities.

The utility of Ethyl (4-chlorophenyl)cyanocacetate stems from its ability to undergo a variety of chemical transformations, making it an indispensable tool in medicinal chemistry. The presence of the cyano group provides a site for nucleophilic addition reactions, while the ester functionality allows for subsequent hydrolysis to yield the corresponding carboxylic acid. These properties have made it a preferred choice for researchers aiming to develop novel drugs targeting various diseases.

In recent years, Ethyl (4-chlorophenyl)cyanocacetate has been extensively studied for its potential applications in the synthesis of bioactive compounds. One notable area of research involves its use in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The 4-chlorophenyl moiety enhances the lipophilicity of the resulting molecules, improving their membrane permeability and bioavailability. This has led to several promising candidates entering clinical trials, showcasing the compound's significance in drug discovery.

Furthermore, Ethyl (4-chlorophenyl)cyanocacetate has been explored in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The cyanoacetic acid backbone is a common structural motif in many NSAIDs, and its incorporation into drug candidates often enhances their pharmacological properties. Researchers have leveraged this compound to develop novel NSAIDs with improved efficacy and reduced side effects. The ability to modify the ethyl ester group further allows for fine-tuning of the drug's pharmacokinetic profile.

The compound's role in antimicrobial agent development is another area of significant interest. The structural features of Ethyl (4-chlorophenyl)cyanocacetate make it a suitable precursor for synthesizing molecules with potent antibacterial and antifungal properties. Recent studies have demonstrated its effectiveness in generating novel antibiotics that target resistant strains of bacteria. The cyano group and the aromatic ring contribute to the compound's ability to disrupt bacterial cell wall synthesis, offering a new avenue for combating infections.

In addition to its pharmaceutical applications, Ethyl (4-chlorophenyl)cyanocacetate has found use in agrochemical research. Its derivatives have been investigated as potential herbicides and fungicides due to their ability to inhibit key enzymatic pathways in plants and fungi. The structural versatility of this compound allows chemists to design molecules with specific modes of action, making it a valuable asset in developing sustainable agricultural solutions.

The synthesis of Ethyl (4-chlorophenyl)cyanocacetate typically involves the reaction of 4-chlorobenzoyl chloride with sodium cyanide followed by esterification with ethanol. This straightforward synthetic route ensures high yields and purity, making it readily available for industrial applications. Advances in green chemistry have also led to more environmentally friendly methods for producing this intermediate, aligning with global efforts to reduce chemical waste and energy consumption.

Ongoing research continues to uncover new applications for Ethyl (4-chlorophenyl)cyanocacetate. Its potential as a building block for complex organic molecules ensures that it will remain a cornerstone of pharmaceutical synthesis for years to come. As our understanding of biological systems grows, so too will the demand for innovative intermediates like this one. The future holds exciting possibilities for this versatile compound, promising continued advancements in drug discovery and beyond.